Cas no 2229180-29-2 (2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol)

• Product Name: 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol
• CAS No: 2229180-29-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6415658
• PubChem ID: 165846756
• Update Time: 2025-10-29

2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol
• 2229180-29-2
• EN300-1730630

• Inchi： 1S/C9H13NO2S/c1-11-8-6-10-9(12-2)5-7(8)3-4-13/h5-6,13H,3-4H2,1-2H3
• InChI Key： AHUQAZZSKOKBPG-UHFFFAOYSA-N
• SMILES： SCCC1=CC(=NC=C1OC)OC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.4Ų

Additional information on 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol

Comprehensive Overview of 2-(2,5-Dimethoxypyridin-4-yl)ethane-1-thiol (CAS No. 2229180-29-2)

In the realm of organic chemistry and pharmaceutical research, 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol (CAS No. 2229180-29-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This thiol-functionalized pyridine derivative is characterized by its 2,5-dimethoxypyridine core, which is linked to an ethane-thiol moiety, offering versatile reactivity for synthetic modifications. Researchers and industry professionals are increasingly exploring its utility in medicinal chemistry, material science, and catalysis, driven by its ability to serve as a building block for complex molecular architectures.

The compound's CAS number 2229180-29-2 is a critical identifier in regulatory and commercial databases, ensuring precise tracking in chemical inventories and safety documentation. Its systematic name, 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol, reflects its IUPAC nomenclature, which is essential for accurate communication in scientific literature. The presence of both methoxy groups and a thiol group in its structure enables diverse chemical transformations, making it a valuable intermediate for drug discovery and functional material design.

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From a synthetic perspective, the 2,5-dimethoxypyridine scaffold is known for its electron-rich nature, which facilitates electrophilic aromatic substitution reactions. The ethane-thiol side chain further enhances its utility in cross-coupling reactions and ligand design for metal catalysts. These attributes align with the growing demand for high-performance catalysts and tailored ligands in industrial processes.

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Environmental and safety considerations are paramount when handling thiol-containing compounds. While 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to mitigate risks associated with its odor and reactivity. This aligns with broader industry shifts toward responsible chemical management and sustainable lab practices.

In summary, 2-(2,5-dimethoxypyridin-4-yl)ethane-1-thiol (CAS No. 2229180-29-2) represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and catalysis. Its structural features and reactivity profile position it as a key player in advancing molecular innovation and green synthetic methodologies. As research continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge chemistry.